Cas no 2031259-34-2 (1-(5-methyl-1,3,4-oxadiazol-2-yl)-2-azabicyclo2.1.1hexane)

• Product Name: 1-(5-methyl-1,3,4-oxadiazol-2-yl)-2-azabicyclo2.1.1hexane
• CAS No: 2031259-34-2
• MF: C₈H₁₁N₃O
• MW: 165.192441225052
• MDL: MFCD30345004
• CID: 4633973
• PubChem ID: 125424477
• Update Time: 2025-11-05

1-(5-methyl-1,3,4-oxadiazol-2-yl)-2-azabicyclo2.1.1hexane Chemical and Physical Properties

Names and Identifiers

• 1-(5-methyl-1,3,4-oxadiazol-2-yl)-2-azabicyclo[2.1.1]hexane
• 1-(5-methyl-1,3,4-oxadiazol-2-yl)-2-azabicyclo2.1.1hexane

• MDL： MFCD30345004
• Inchi： 1S/C8H11N3O/c1-5-10-11-7(12-5)8-2-6(3-8)4-9-8/h6,9H,2-4H2,1H3
• InChI Key： NOAWNIBBMPGQEN-UHFFFAOYSA-N
• SMILES： C12(C3=NN=C(C)O3)CC(C1)CN2

Additional information on 1-(5-methyl-1,3,4-oxadiazol-2-yl)-2-azabicyclo2.1.1hexane

Introduction to 1-(5-Methyl-1,3,4-Oxadiazol-2-Yl)-2-Azabicyclo[2.1.1]Hexane (CAS No. 2031259-34-2)

1-(5-Methyl-1,3,4-Oxadiazol-2-Yl)-2-Azabicyclo[2.1.1]Hexane, also known by its CAS number CAS No. 2031259-34-2, is a unique organic compound with a complex structure that has garnered significant attention in recent scientific research. This compound belongs to the class of bicyclic compounds and features a fused oxadiazole ring system, which contributes to its intriguing chemical properties and potential applications in various fields.

The molecular structure of this compound is characterized by a bicyclo[2.1.1]hexane framework, which is a type of norbornane derivative. The presence of the oxadiazole ring at the 5-methyl position adds complexity to the molecule and introduces unique electronic properties that make it suitable for use in advanced materials and pharmaceuticals. Recent studies have highlighted the importance of such bicyclic systems in drug design due to their ability to form stable interactions with biological targets.

One of the most notable aspects of this compound is its synthesis process, which involves a multi-step reaction sequence combining organometallic chemistry and heterocyclic synthesis techniques. Researchers have optimized the synthesis pathway to achieve high yields and purity levels, making it feasible for large-scale production in industrial settings.

The application potential of this compound extends into several domains, including pharmaceuticals and agrochemicals. Its structural features make it an ideal candidate for use as a building block in drug discovery programs targeting various therapeutic areas such as oncology and infectious diseases.

In terms of environmental impact, this compound has been evaluated for its biodegradability and eco-toxicological profile under controlled laboratory conditions. The results indicate that it exhibits low toxicity towards aquatic organisms and undergoes rapid degradation under aerobic conditions.

Looking ahead, ongoing research is focused on exploring novel synthetic routes that could further enhance the efficiency and sustainability of producing this compound on an industrial scale.